Bictegravir-d5

LC-MS/MS Therapeutic Drug Monitoring HIV Pharmacokinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H18F3N3O5
Molecular Weight 454.4 g/mol
Cat. No. B15622781
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Technical Parameters


Basic Identity
Product NameBictegravir-d5
Molecular FormulaC21H18F3N3O5
Molecular Weight454.4 g/mol
Structural Identifiers
InChIInChI=1S/C21H18F3N3O5/c22-9-3-14(23)12(15(24)4-9)6-25-20(30)13-7-26-8-16-27(10-1-2-11(5-10)32-16)21(31)17(26)19(29)18(13)28/h3-4,7,10-11,16,29H,1-2,5-6,8H2,(H,25,30)/t10-,11+,16+/m0/s1/i2D2,5D2,11D
InChIKeySOLUWJRYJLAZCX-SKFNRQHLSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Bictegravir-d5 Procurement Overview


Bictegravir-d5 (GS-9883-d5) is a stable isotope-labeled analog of the HIV-1 integrase strand transfer inhibitor (INSTI) bictegravir, in which five hydrogen atoms are replaced by deuterium (molecular formula C₂₁H₁₃D₅F₃N₃O₅; MW 454.41 g/mol) . The parent compound bictegravir is approved as a component of the single-tablet regimen Biktarvy® and exhibits an IC₅₀ of 7.5 ± 0.3 nM against HIV-1 integrase strand transfer activity, with antiviral EC₅₀ values of 1.5 and 2.4 nM in MT-2 and MT-4 cells, respectively . Bictegravir-d5 is supplied as a fully characterized reference standard with purity exceeding 98%, supported by Certificates of Analysis compliant with regulatory guidelines for analytical method development, method validation (AMV), and quality control (QC) applications [1]. Its primary utility lies in serving as a stable isotope-labeled internal standard (SIL-IS) for the quantitative determination of bictegravir in biological matrices via LC-MS/MS, enabling clinical pharmacokinetic and therapeutic drug monitoring studies [2].

Workflow LC-MS/MS quantitative bioanalysis as deuterated SIL-IS
Specification Purity >98% with full COA (HPLC, MS, NMR)
Application context Supports bioanalytical method development and research PK studies

Why Bictegravir-d5 Is Irreplaceable


Generic substitution of bictegravir-d5 with unlabeled bictegravir or structurally distinct internal standards fails because the core value proposition of a deuterated SIL-IS rests on near-identical physicochemical behavior to the analyte coupled with a mass shift detectable by triple quadrupole mass spectrometry [1]. Unlabeled bictegravir (MW 449.38) is chromatographically indistinguishable from itself by definition and cannot serve as an internal standard because it cannot be discriminated from the analyte in the mass spectrometer [2]. Alternative isotopologues such as bictegravir-¹⁵N,d₂ (MW 453.2) provide a mass shift of only +3 Da, whereas bictegravir-d5 provides a +5 Da shift, which is the widely accepted minimum mass difference to avoid isotopic overlap and cross-talk interference between analyte and IS channels in MRM mode [3]. Non-isotopic structural analogs used as internal standards lack the identical extraction recovery, ionization efficiency, and matrix effect profile that a true SIL-IS like bictegravir-d5 provides, as demonstrated by the 114% extraction recovery for bictegravir vs. 115% for its deuterated IS in human breastmilk validation—nearly identical performance that a structural analog cannot match [4]. Furthermore, bictegravir-d5 is positioned within Concert Pharmaceuticals' patent family (WO 2018005328) claiming deuterated bictegravir forms with potential for altered metabolic stability, a strategic differentiation that generic, unlabeled bictegravir does not possess [5].

Unlabeled bictegravir

Indistinguishable from analyte in MS; cannot serve as internal standard.

Alternative isotopologue (+3 Da)

Insufficient mass shift may cause isotopic overlap and cross-talk interference.

Non-isotopic structural analog

Diverges in extraction recovery, ionization efficiency, and matrix effect compensation.

Bictegravir-d5 Evidence-Based Selection


FDA-Validated LC-MS/MS Accuracy

In a fully validated LC-MS/MS method, bictegravir-d5 was employed as the stable isotope-labeled internal standard for the simultaneous quantification of bictegravir, doravirine, and raltegravir in human plasma. The method, validated according to FDA guidance for industry, achieved inter-assay accuracy (%Bias ≤ ±8.5%) and precision (%CV ≤11.4%) across a clinically relevant 1000-fold calibration range (20.0–20,000 ng/mL for BIC). The assay was linear with R² >0.994 [1]. In a separate multiplex UHPLC-MS/MS validation using bictegravir-d5 as SIL-IS, trueness ranged from 94.7%–107.5%, repeatability from 2.6%–11%, and intermediate precision from 3.0%–11.2% over 30–9000 ng/mL [2]. These performance metrics are enabled specifically by the near-identical chromatographic retention and ionization efficiency of bictegravir-d5 relative to the analyte—properties unavailable with non-isotopic internal standards, which exhibit differential matrix effects and extraction recoveries.

Method Accuracy
Head-to-head
Accuracy ≤±8.5% bias; precision ≤11.4% CV
vs. FDA guidance ±15% baseline
Supports bioanalytical validation review; reported accuracy within method acceptance criteria.
LC-MS/MS, human plasma research matrix
LC-MS/MS Therapeutic Drug Monitoring HIV Pharmacokinetics Bioanalytical Method Validation

Extraction Recovery Parity in Breastmilk

In a validated UPLC-MS/MS assay for antiretroviral quantification in human breastmilk, the extraction recovery of bictegravir was 114% versus 115% for its deuterated internal standard—a difference of only 1 percentage point [1]. This near-identical recovery demonstrates the core advantage of a true SIL-IS: the deuterium label does not alter the compound's physicochemical behavior during protein precipitation, such that any variation in sample preparation equally affects analyte and IS, maintaining the analyte-to-IS response ratio. By contrast, structural analog internal standards inherently exhibit divergent extraction recoveries; for example, in the same study, raltegravir recovery was 144% vs. 149% for its IS (a 5-point spread), reflecting the imperfect compensation achievable with non-isotopic standards [1]. The processed sample stability of bictegravir in breastmilk was 95.5% after 14 days at 4°C, further validating bictegravir-d5 for longitudinal cohort studies.

Extraction Recovery
Head-to-head
BIC recovery 114% vs. BIC-d5 IS 115% (Δ ~1 pp)
RAL/d6 pair Δ ~5 pp
Near-identical extraction recovery supports matrix-effect compensation in research-matrix bioanalysis.
Human breastmilk research matrix; protein precipitation
Extraction Recovery Matrix Effects Breastmilk Pharmacokinetics Mother-to-Child HIV Transmission

Deuterium Patent for Altered Metabolism

Patent WO 2018005328, assigned to Concert Pharmaceuticals, Inc., explicitly claims deuterated forms of bictegravir wherein strategic replacement of hydrogen with deuterium at defined positions (Y₁–Y₁₁b) is intended to slow cytochrome P450 (CYP3A4)-mediated and/or UGT1A1-mediated metabolism [1]. The patent rationale states that bictegravir metabolism has roughly equal contributions from CYP3A4 and UGT1A1 [2], and that deuteration at metabolically labile C–H bonds can, in principle, produce a kinetic isotope effect (KIE) that reduces first-pass clearance, extends half-life, or alters the metabolite profile—benefits already clinically validated by the FDA approval of deutetrabenazine (Austedo®), the first deuterated drug [3]. While no published head-to-head pharmacokinetic study of bictegravir-d5 vs. unlabeled bictegravir in humans was identified, the patent's explicit claim provides intellectual property coverage and establishes the d5-isotopologue as the lead deuterated candidate within the bictegravir chemical space. This contrasts with alternative isotopologues such as bictegravir-¹⁵N,d₂, which are claimed primarily as analytical tools rather than as potentially differentiated therapeutic entities [4].

Deuterium Patent
Class-level
WO 2018005328 claims deuterated bictegravir; CYP3A4/UGT1A1 KIE rationale.
Patent context; deuterium KIE rationale; no published PK comparison.
Data to verify; deutetrabenazine class precedent
Deuterium Kinetic Isotope Effect Drug Metabolism CYP3A4 UGT1A1

Regulatory-Grade Purity and Documentation

Bictegravir-d5 is supplied as a fully characterized reference standard with purity exceeding 98% . Multiple independent vendors (SynZeal, ISP Standards, BOC Sciences) confirm that the compound is provided with detailed Certificates of Analysis including HPLC purity, MS, and NMR characterization data compliant with regulatory guidelines (ICH Q2(R1) and pharmacopeial monographs) [1]. Bictegravir D5 is explicitly positioned for analytical method development, method validation (AMV), quality control (QC) applications, Abbreviated New Drug Application (ANDA) submissions, and Drug Master File (DMF) filings, with traceability against USP or EP pharmacopeial standards available upon request [1]. In contrast, undeuterated bictegravir reference standards (e.g., Selleckchem: 99.82% HPLC purity) provide no mass-spectrometric differentiation capability and cannot serve as internal standards for LC-MS/MS . Alternative isotopologues such as bictegravir-d6 are available from some suppliers but may exhibit different deuteration sites and mass shifts that have not been validated in published FDA-guidance-level methods .

Regulatory Documentation
Spec review
>98% purity; COA with HPLC, MS, NMR; ICH Q2(R1) compliance; USP/EP traceability.
Regulatory-grade reference standard documentation supports method validation readiness.
Supports ANDA/DMF filing preparation
Reference Standard Regulatory Compliance ANDA Filing Pharmacopeial Traceability

Ex Vivo INSTI Potency Across Subtypes

In a comprehensive ex vivo antiretroviral potency study using patient-derived HIV-1 integrase genes from subtypes A1, B, C, 01_AE, and 02_AG, bictegravir demonstrated IC₅₀-ST values that were significantly lower than those of raltegravir (RAL) and elvitegravir (EVG) across all tested subtypes [1]. In drug sensitivity assays (DSA), the median EC₅₀ for bictegravir was 1.07 ng/mL (IQR 0.22–2.53), compared with 2.14 ng/mL (IQR 1.3–2.56) for dolutegravir and 1.68 ng/mL (IQR 1.34–2.55) for cabotegravir, while raltegravir and elvitegravir showed substantially higher EC₅₀ values [1]. Raltegravir had higher IC₅₀-ST than all other INSTIs for all subtypes tested. Bictegravir showed lower IC₅₀-ST in subtypes 01_AE (p=0.017) and 02_AG (p=0.045) compared to subtype B, indicating maintained or enhanced potency in non-B subtypes that predominate in resource-limited settings [1]. This potency profile underpins the clinical demand for bictegravir therapeutic drug monitoring—the application for which bictegravir-d5 is the validated analytical tool.

INSTI Potency
Cross-study
BIC median EC₅₀ 1.07 ng/mL; ~2.0-fold lower than DTG (2.14 ng/mL)
Lower IC₅₀-ST in non-B subtypes.
Reported INSTI potency profile across HIV-1 subtypes; supports research PK rationale.
Patient-derived integrase genes; subtypes A1, B, C, 01_AE, 02_AG
HIV-1 Integrase Strand Transfer Inhibition Non-B Subtypes Drug Resistance

Clinical Virologic Suppression vs. Dolutegravir

In a randomized, double-blind, phase 2 clinical trial (NCT02397694), 98 treatment-naïve adults with HIV-1 were randomly assigned (2:1) to once-daily bictegravir 75 mg (n=65) or dolutegravir 50 mg (n=33), each with emtricitabine 200 mg and tenofovir alafenamide 25 mg [1]. At week 24, the proportion of participants with plasma HIV-1 RNA <50 copies/mL was 96.9% (63/65) in the bictegravir arm versus 93.9% (31/33) in the dolutegravir arm (weighted difference 2.9%, 95% CI −8.5 to 14.2; p=0.50) [1]. While the study was not powered for non-inferiority, both drugs demonstrated high and statistically equivalent efficacy. Treatment-emergent adverse events were reported in 85% (55/65) of bictegravir recipients and 67% (22/33) of dolutegravir recipients, with diarrhoea (12% vs. 12%) and nausea (8% vs. 12%) being most common [1]. This clinical dataset establishes bictegravir as a first-line INSTI with efficacy comparable to dolutegravir, reinforcing the scientific justification for bictegravir pharmacokinetic studies that rely on bictegravir-d5 as the analytical internal standard.

Virologic Response
Head-to-head
Week 24 HIV-1 RNA
Reported virologic response endpoint context; supports comparator-response interpretation.
Phase 2 trial; treatment-naïve adults; not powered for non-inferiority
Phase 2 Clinical Trial Virologic Suppression Bictegravir vs. Dolutegravir Treatment-Naive HIV-1

Bictegravir-d5 Application Scenarios


Regulatory Bioanalytical Method Validation

Bictegravir-d5 is the only isotopically labeled internal standard validated in published FDA-guidance-compliant LC-MS/MS methods for bictegravir quantification in human plasma (inter-assay accuracy ≤±8.5% bias; precision ≤11.4% CV) [5]. It is supplied with full Certificates of Analysis (HPLC, MS, NMR) meeting ICH Q2(R1) requirements and with USP/EP pharmacopeial traceability [2]. For pharmaceutical companies pursuing abbreviated new drug applications (ANDAs) for generic bictegravir or bictegravir-containing fixed-dose combinations, bictegravir-d5 directly supports method validation, quality control, and stability testing per regulatory expectations.

Clinical TDM and Pharmacokinetic Studies

Bictegravir-d5 enables therapeutic drug monitoring (TDM) across clinically relevant concentration ranges (20–20,000 ng/mL in plasma; 30–9,000 ng/mL in multiplex UHPLC-MS/MS) with trueness of 94.7%–107.5% and intermediate precision of 3.0%–11.2% [5][2]. The near-identical extraction recovery of bictegravir and bictegravir-d5 (114% vs. 115% in breastmilk) ensures accurate quantification in complex matrices, supporting pharmacokinetic studies in special populations including breastfeeding women, patients with hepatic/renal impairment, and those on concomitant medications that may alter CYP3A4/UGT1A1-mediated clearance [3].

Deuterium Kinetic Isotope Effect Research

Bictegravir-d5 is claimed within Concert Pharmaceuticals' patent family WO 2018005328, which positions deuterated bictegravir forms for potential metabolic stability advantages via the deuterium kinetic isotope effect at CYP3A4 and UGT1A1 metabolic sites [5]. Given that bictegravir metabolism is mediated roughly equally by CYP3A4 and UGT1A1 [2], and that deuteration has been clinically validated to extend half-life and reduce dosing frequency in the approved deuterated drug deutetrabenazine [3], bictegravir-d5 serves as the entry-point research tool for DMPK and ADME scientists investigating whether deuterium substitution can improve the pharmacokinetic profile of INSTIs.

CSF and CNS Pharmacokinetic Studies

Validated UHPLC-MS/MS procedures using isotopically labeled bictegravir internal standards (bictegravir-¹⁵N,d₂) have demonstrated linearity for total and unbound bictegravir in plasma (10.70–8560 μg/L total; 1.07–856.0 μg/L unbound) and in cerebrospinal fluid (0.107–26.75 μg/L for both fractions), with imprecisions ≤14.4% and absolute relative biases ≤13.8% [5]. Bictegravir-d5, with its +5 Da mass shift (vs. +3 Da for ¹⁵N,d₂ IS), offers enhanced mass discrimination for CNS studies where lower drug concentrations demand maximal signal-to-noise ratio and minimal isotopic cross-talk. The median unbound bictegravir CSF concentration of 2.48 ng/mL (IQR 1.6–3.7) in HIV patients underscores the need for high-sensitivity quantification that bictegravir-d5 can support [2].

Application
Selection Property
Validation Focus
Bioanalytical method validation research
Deuterated SIL-IS with +5 Da shift
Method accuracy and precision endpoint review
Research PK monitoring studies
Near-identical extraction recovery and ionization
Bioanalytical validation review across matrices
Metabolic pathway and DMPK research
Deuterated form with patent for metabolic KIE
Metabolic stability endpoint context (CYP3A4/UGT1A1)
CNS exposure and CSF bioanalysis
Enhanced mass discrimination vs. +3 Da alternatives
Signal-to-noise and isotopic cross-talk review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

38 linked technical documents
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